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Compound of Interest

Compound Name: Neuraminidase-IN-11

Cat. No.: B12397678 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Neuraminidase-IN-11 (CAS No. 2685786-

28-9) was not publicly available at the time of this writing. The following procedures are based

on a representative SDS for a similar neuraminidase inhibitor and general best practices for

handling chemical compounds in a laboratory setting. Researchers, scientists, and drug

development professionals are strongly advised to obtain the specific SDS from their supplier

for complete and accurate safety information.

Neuraminidase-IN-11 is a potent and selective neuraminidase (NA) inhibitor, effective against

H1N1, H5N1, and H5N8 NA subtypes.[1][2] As with any chemical compound, proper handling

and disposal procedures are essential to ensure the safety of laboratory personnel and to

prevent environmental contamination.

Hazard Identification and Risk Assessment
While a specific hazard profile for Neuraminidase-IN-11 is not available, related compounds,

such as other neuraminidase inhibitors, may cause skin and serious eye irritation.[1] Therefore,

it is prudent to handle Neuraminidase-IN-11 as a potentially hazardous substance.

Potential Hazards:

May cause skin irritation.[1]

May cause serious eye irritation.[1]
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Heating may cause a fire (for some related compounds).[1]

Harmful if swallowed.

Physical and Chemical Properties
The following table summarizes the known properties of Neuraminidase-IN-11.

Property Value

CAS Number 2685786-28-9

Molecular Formula C₂₆H₃₄N₂O₅S

Molecular Weight 486.62 g/mol

Safe Handling Protocols
Engineering Controls

Work in a well-ventilated area to minimize inhalation exposure.

For procedures that may generate dust or aerosols, use a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear a lab coat or other protective clothing.

Use chemically resistant gloves (e.g., nitrile) and change them immediately if they become

contaminated.[1]

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be

generated, use a NIOSH-approved respirator with an appropriate cartridge.
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Hygiene Measures
Wash hands thoroughly with soap and water after handling Neuraminidase-IN-11 and

before leaving the laboratory.[1]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.

Remove contaminated clothing and wash it before reuse.[1]

Experimental Protocols
Reconstitution and Storage

Storage of Solid Compound: Store the solid product under the recommended conditions,

which may vary by supplier. A common recommendation for similar compounds is to store

them in a cool, well-ventilated place.[1]

Reconstitution:

Allow the vial of Neuraminidase-IN-11 to equilibrate to room temperature before opening.

Add the appropriate solvent as specified in your experimental protocol.

Gently vortex or sonicate to ensure complete dissolution.

Storage of Stock Solutions:

Store stock solutions at -20°C or -80°C in tightly sealed vials to prevent evaporation and

contamination.

For solutions in solvent, typical storage recommendations are -80°C for 6 months and

-20°C for 1 month.[1]

Spill and Leak Procedures
Evacuate the Area: If the spill is large or in a poorly ventilated area, evacuate personnel to a

safe location.[1]
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Wear Appropriate PPE: Before cleaning the spill, don the appropriate personal protective

equipment as described in section 3.2.

Contain the Spill:

For solid spills, carefully sweep or scoop the material into a designated chemical waste

container, avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand, or earth).[1]

Clean the Area: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then

wash with soap and water.[1]

Dispose of Waste: Place all contaminated materials, including absorbent and PPE, into a

sealed, labeled hazardous waste container for proper disposal.[1]

Disposal Procedures
Chemical Waste: Dispose of Neuraminidase-IN-11 and any solutions containing it as

hazardous chemical waste.[1] Do not pour down the drain or discard in the regular trash.

Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste. Scratch out all personal and

chemical information on the label of the empty container before disposing of it in the trash or

recycling.[3]

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations.[1]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Neuraminidase-IN-11.
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Caption: Signaling pathway of Neuraminidase-IN-11 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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